Cas no 61469-00-9 (trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid)

trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid structure
61469-00-9 structure
Product name:trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid
CAS No:61469-00-9
MF:C15H18O4
MW:262.30102
CID:478185
PubChem ID:24722473

trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 4-(4-methoxybenzoyl)-, trans-
    • MFCD01319772
    • cis-4-(4-Methoxybenzoyl)cyclohexanecarboxylicacid
    • 4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid
    • cis-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid
    • cis-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid
    • MFCD01311337
    • AKOS016017453
    • 61469-00-9
    • 61468-99-3
    • TRANS-4-(4-METHOXYBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
    • AKOS016017372
    • trans-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid
    • trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid
    • MDL: MFCD01319772
    • Inchi: InChI=1S/C15H18O4/c1-19-13-8-6-11(7-9-13)14(16)10-2-4-12(5-3-10)15(17)18/h6-10,12H,2-5H2,1H3,(H,17,18)/t10-,12-
    • InChI Key: ZCOFSVWMFCGXFR-UMSPYCQHSA-N
    • SMILES: COC1=CC=C(C=C1)C(=O)[C@H]2CC[C@@H](CC2)C(=O)O

Computed Properties

  • Exact Mass: 262.12054
  • Monoisotopic Mass: 262.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 461.9±35.0 °C at 760 mmHg
  • Flash Point: 173.5±19.4 °C
  • PSA: 63.6
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid Security Information

trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T082085-500mg
trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid
61469-00-9
500mg
$ 975.00 2022-06-03
TRC
T082085-250mg
trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid
61469-00-9
250mg
$ 585.00 2022-06-03
Fluorochem
201261-1g
trans-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid
61469-00-9 >95%
1g
£749.00 2022-03-01
Crysdot LLC
CD12054747-1g
trans-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid
61469-00-9 97%
1g
$545 2024-07-24
Fluorochem
201261-5g
trans-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid
61469-00-9 >95%
5g
£2448.00 2022-03-01
Fluorochem
201261-2g
trans-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid
61469-00-9 >95%
2g
£1362.00 2022-03-01
Crysdot LLC
CD12054747-5g
trans-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid
61469-00-9 97%
5g
$1584 2024-07-24

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